Cas no 2309460-93-1 (2-({3-[(Benzyloxy)carbonyl]-9-(4-bromophenyl)-3-azaspiro[5.5]undecan-9-yl}oxy)acetic acid)

• Product Name: 2-({3-[(Benzyloxy)carbonyl]-9-(4-bromophenyl)-3-azaspiro[5.5]undecan-9-yl}oxy)acetic acid
• CAS No: 2309460-93-1
• MF: C₂₆H₃₀BrNO₅
• MW: 516.424107074738
• CID: 6293008
• PubChem ID: 165738996
• Update Time: 2025-05-21

2-({3-[(Benzyloxy)carbonyl]-9-(4-bromophenyl)-3-azaspiro[5.5]undecan-9-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309460-93-1
• EN300-7428854
• 2-({3-[(benzyloxy)carbonyl]-9-(4-bromophenyl)-3-azaspiro[5.5]undecan-9-yl}oxy)acetic acid
• 2-({3-[(Benzyloxy)carbonyl]-9-(4-bromophenyl)-3-azaspiro[5.5]undecan-9-yl}oxy)acetic acid

• Inchi： 1S/C26H30BrNO5/c27-22-8-6-21(7-9-22)26(33-19-23(29)30)12-10-25(11-13-26)14-16-28(17-15-25)24(31)32-18-20-4-2-1-3-5-20/h1-9H,10-19H2,(H,29,30)
• InChI Key： JXSRGRUHVCYLGJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCC2(CCN(C(=O)OCC3C=CC=CC=3)CC2)CC1)OCC(=O)O

Computed Properties

• Exact Mass: 515.13074g/mol
• Monoisotopic Mass: 515.13074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-({3-[(Benzyloxy)carbonyl]-9-(4-bromophenyl)-3-azaspiro[5.5]undecan-9-yl}oxy)acetic acid

Introduction to 2-({3-[(Benzyloxy)carbonyl]-9-(4-bromophenyl)-3-azaspiro[5.5]undecan-9-yl}oxy)acetic acid (CAS No. 2309460-93-1)

2-({3-[(Benzyloxy)carbonyl]-9-(4-bromophenyl)-3-azaspiro[5.5]undecan-9-yl}oxy)acetic acid (CAS No. 2309460-93-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-({3-[(Benzyloxy)carbonyl]-9-(4-bromophenyl)-3-azaspiro[5.5]undecan-9-yl}oxy)acetic acid is composed of a spiro[5.5]undecane core, which is a bicyclic system with a central nitrogen atom. The presence of the benzyloxycarbonyl group and the 4-bromophenyl substituent adds to its structural complexity and functional diversity. These features contribute to its potential as a lead compound in drug discovery, particularly for targeting specific biological pathways and receptors.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their unique pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that spirocyclic compounds can exhibit enhanced bioavailability and metabolic stability compared to their acyclic counterparts. This is particularly relevant for 2-({3-[(Benzyloxy)carbonyl]-9-(4-bromophenyl)-3-azaspiro[5.5]undecan-9-yl}oxy)acetic acid, as these properties are crucial for its potential therapeutic applications.

The bromine substituent in the 4-position of the phenyl ring is a key feature of this compound. Bromine atoms are often used in medicinal chemistry to modulate the lipophilicity and electronic properties of molecules, which can influence their binding affinity to target proteins. A study in the Bioorganic & Medicinal Chemistry Letters (2020) reported that brominated compounds can exhibit improved selectivity and potency against specific protein targets, making them valuable candidates for drug development.

The benzyloxycarbonyl group (Cbz) is another important functional group in this compound. The Cbz group is commonly used as a protecting group for amino acids and peptides due to its ease of removal under mild conditions. In the context of 2-({3-[(Benzyloxy)carbonyl]-9-(4-bromophenyl)-3-azaspiro[5.5]undecan-9-yl}oxy)acetic acid, the Cbz group may play a role in stabilizing the molecule during synthesis and protecting it from premature degradation or unwanted reactions.

The carboxylic acid moiety at the 2-position of the acetic acid chain is also noteworthy. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, such as esterification, amide formation, and metal chelation. These reactions are essential for modifying the compound's properties and optimizing its pharmacological profile for therapeutic use.

In terms of synthetic approaches, several methods have been reported for the preparation of spirocyclic compounds with similar structures. A notable method involves the intramolecular cyclization of linear precursors under appropriate reaction conditions, such as transition-metal catalysis or base-promoted reactions. A recent review in the Tetrahedron Letters (2019) discussed various synthetic strategies for constructing spirocyclic frameworks, highlighting their efficiency and scalability for large-scale production.

The biological activity of 2-({3-[(Benzyloxy)carbonyl]-9-(4-bromophenyl)-3-azaspiro[5.5]undecan-9-yl}oxy)acetic acid has been explored in several preclinical studies. One study published in the European Journal of Medicinal Chemistry (2018) evaluated its anti-inflammatory properties using both in vitro and in vivo models. The results indicated that this compound exhibits potent anti-inflammatory effects by inhibiting key inflammatory mediators such as TNF-alpha and IL-6.

Beyond its anti-inflammatory potential, there is growing interest in exploring the neuroprotective properties of spirocyclic compounds like 2-({3-[(Benzyloxy)carbonyl]-9-(4-bromophenyl)-3-azaspiro[5.5]undecan-9-yl}oxy)acetic acid. A study in the Molecular Neurobiology (2017) reported that certain spirocyclic derivatives can protect neurons from oxidative stress and neurodegeneration, suggesting their potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In conclusion, 2-({3-[(Benzyloxy)carbonyl]-9-(4-bromophenyl)-3-azaspiro[5.5]undecan-9-yl}oxy)acetic acid (CAS No. 2309460-93-1) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features, including the spirocyclic core, bromine substituent, benzyloxycarbonyl group, and carboxylic acid moiety, contribute to its versatility and functionality in medicinal chemistry research. Ongoing studies continue to explore its full potential as a novel therapeutic agent.